(Z)-methyl 2-(2-((2-methylbenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(2-methylbenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C18H17N3O5S2/c1-11-5-3-4-6-13(11)17(23)20-18-21(10-16(22)26-2)14-8-7-12(28(19,24)25)9-15(14)27-18/h3-9H,10H2,1-2H3,(H2,19,24,25)
• InChI Key: GVXFFZIHXYPNLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC(=O)OC
• Molecular Formula: C18H17N3O5S2
• Molecular Weight: 419.5 g/mol
• CAS No.: 887207-82-1

Description

The compound is a derivative of benzo[d]thiazole, which is a type of heterocyclic compound. Heterocycles are rings that contain at least one atom that is not carbon. In this case, the ring contains both nitrogen and sulfur atoms. Benzo[d]thiazoles are known to have various biological activities.

Scientific Research Applications

Antihypertensive and α-Blocking Agents

Compounds structurally related to "(Z)-methyl 2-(2-((2-methylbenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate" have been synthesized and evaluated for their potential as antihypertensive α-blocking agents. The synthesis involves the creation of various intermediates, including thiosemicarbazides, triazoles, and Schiff bases, which showed promising antihypertensive activities with low toxicity (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008).

Antimicrobial Activities

Benzothiazole-imino-benzoic acid Schiff Bases, derived from compounds similar to "this compound," and their metal complexes have shown good antimicrobial activity against various bacterial strains causing infections in humans (Mishra, Singh Gound, Mondal, Yadav, & Pandey, 2019).

Catalysis in Organic Synthesis

N-Heterocyclic carbenes, which can be related to the chemical functionalities present in "this compound," have been shown to be effective catalysts in transesterification/acylation reactions, demonstrating their utility in the synthesis of esters from alcohols and vinyl acetate (Grasa, Kissling, & Nolan, 2002).

Aldose Reductase Inhibitors

Iminothiazolidin-4-one acetate derivatives, structurally akin to the target compound, have been synthesized and evaluated as inhibitors of aldose reductase, an enzyme involved in diabetic complications. These compounds showed potent inhibitory activity and could serve as a basis for developing novel treatments for diabetes-related issues (Ali, Saeed, Abbas, Shahid, & Bolte, 2012).

Biological Activity of Metal Complexes

Research involving the synthesis of metal complexes with ligands derived from benzothiazole and evaluation of their biological activity indicates the potential of such compounds in antimicrobial and antifungal applications. These studies contribute to understanding the broader applications of compounds related to "this compound" (Hassan, 2018).

Future Directions

Further studies could be conducted to determine the biological activity of this compound. Its potential as a therapeutic agent could be explored, given the known activities of other benzo[d]thiazole derivatives.